Cas no 2172232-12-9 (N-(pyridin-2-yl)propoxycarbohydrazide)

• Product Name: N-(pyridin-2-yl)propoxycarbohydrazide
• CAS No: 2172232-12-9
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6323888
• PubChem ID: 165518405
• Update Time: 2025-05-20

N-(pyridin-2-yl)propoxycarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-yl)propoxycarbohydrazide
• EN300-1276008
• 2172232-12-9

• Inchi： 1S/C9H13N3O2/c1-2-7-14-9(13)12(10)8-5-3-4-6-11-8/h3-6H,2,7,10H2,1H3
• InChI Key： SWJPOGRTBPIZFS-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CN=1)N)=O)CCC

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.4Ų

Additional information on N-(pyridin-2-yl)propoxycarbohydrazide

N-(Pyridin-2-yl)propoxycarbohydrazide: A Promising Compound in Medicinal Chemistry

N-(Pyridin-2-yl)propoxycarbohydrazide (CAS No. 2172232-12-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of hydrazides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to N-(pyridin-2-yl)propoxycarbohydrazide.

The chemical structure of N-(pyridin-2-yl)propoxycarbohydrazide is characterized by a pyridine ring linked to a propoxy group and a hydrazide moiety. The presence of these functional groups imparts the compound with a range of physicochemical properties that are crucial for its biological activity. The pyridine ring, being an aromatic heterocycle, contributes to the compound's stability and solubility, while the propoxy group enhances its lipophilicity. The hydrazide moiety, on the other hand, is known for its reactivity and ability to form stable complexes with various metal ions.

The synthesis of N-(pyridin-2-yl)propoxycarbohydrazide can be achieved through several routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 2-pyridinecarboxylic acid with propoxyamine in the presence of a coupling agent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (1-hydroxybenzotriazole). This reaction typically proceeds via an amide bond formation, followed by the reduction of the resulting amide to the corresponding hydrazide using a reducing agent like sodium borohydride or hydrogen gas over a palladium catalyst.

Recent research has highlighted the potential therapeutic applications of N-(pyridin-2-yl)propoxycarbohydrazide. A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of this compound. The researchers found that N-(pyridin-2-yl)propoxycarbohydrazide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in Cancer Letters in 2020, researchers explored the anticancer potential of N-(pyridin-2-yl)propoxycarbohydrazide. The compound was found to exhibit significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. Mechanistic studies revealed that N-(pyridin-2-yl)propoxycarbohydrazide induced apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The antimicrobial activity of N-(pyridin-2-yl)propoxycarbohydrazide has also been investigated. A study published in Antimicrobial Agents and Chemotherapy in 2019 reported that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit key metabolic pathways.

Beyond its direct biological activities, N-(pyridin-2-yl)propoxycarbohydrazide has also shown promise as a chelating agent for metal ions. A study published in Inorganic Chemistry Communications in 2018 demonstrated that this compound forms stable complexes with transition metals such as copper(II), zinc(II), and iron(III). These metal complexes exhibited enhanced biological activities compared to the free ligand, suggesting potential applications in metal-based drug design.

In conclusion, N-(pyridin-2-yl)propoxycarbohydrazide (CAS No. 2172232-12-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel drugs for various diseases.